Cas no 856407-39-1 ((1R)-2,2',3,3'-Tetrahydro-1,1'-spirobi1H-indene-7,7'-dicarboxylic acid)

• Product Name: (1R)-2,2',3,3'-Tetrahydro-1,1'-spirobi1H-indene-7,7'-dicarboxylic acid
• CAS No: 856407-39-1
• MF: C₁₉H₁₆O₄
• MW: 308.327945709229
• MDL: MFCD32857504
• CID: 4657448
• PubChem ID: 92017754
• Update Time: 2025-05-28

(1R)-2,2',3,3'-Tetrahydro-1,1'-spirobi1H-indene-7,7'-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2,2',3,3'-Tetrahydro-1,1'-spirobi[1H-indene]-7,7'-dicarboxylic Acid
• 1,1'-Spirobi[1H-indene]-7,7'-dicarboxylic acid, 2,2',3,3'-tetrahydro-, (1R)-
• (R)-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-dicarboxylic acid
• (1R)-2,2',3,3'-Tetrahydro-1,1'-spirobi[1H-indene]-7,7'-dicarboxylic acid
• 1,1'-Spirobi[1H-indene]-7,7'-dicarboxylic acid, 2,2',3,3'-tetrahydro-,(1R)-
• (S)-2,2',3,3'-Tetrahydro-1,1'-spirobi[indene]-7,7'-dicarboxylic acid
• CS-0498172
• 920985-42-8
• (R)-2,2',3,3'-Tetrahydro-1,1'-spirobi[1H-indene]-7,7'-dicarboxylic Acid, 98%
• (R)-1,1'-spirobiindane-7,7'-dicaboxylic acid
• 3,3'-spirobi[1,2-dihydroindene]-4,4'-dicarboxylic acid
• MFCD32857504
• 1,1'-Spirobiindan-7,7'-dicarboxylic acid
• (S)-2,2',3,3'-Tetrahydro-1,1'-spirobi[1H-indene]-7,7'-dicarboxylic Acid
• 856407-39-1
• (1R)-2,2',3,3'-Tetrahydro-1,1'-spirobi1H-indene-7,7'-dicarboxylic acid

• MDL： MFCD32857504
• Inchi： 1S/C19H16O4/c20-17(21)13-5-1-3-11-7-9-19(15(11)13)10-8-12-4-2-6-14(16(12)19)18(22)23/h1-6H,7-10H2,(H,20,21)(H,22,23)
• InChI Key： VKMBXISGZLADKA-UHFFFAOYSA-N
• SMILES： [C@@]12(C3=C(C=CC=C3C(O)=O)CC1)C1=C(C=CC=C1C(O)=O)CC2

Computed Properties

• Exact Mass: 308.10485899g/mol
• Monoisotopic Mass: 308.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.6Ų

(1R)-2,2',3,3'-Tetrahydro-1,1'-spirobi1H-indene-7,7'-dicarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (1R)-2,2',3,3'-Tetrahydro-1,1'-spirobi1H-indene-7,7'-dicarboxylic acid

Comprehensive Overview of (1R)-2,2',3,3'-Tetrahydro-1,1'-spirobi1H-indene-7,7'-dicarboxylic acid (CAS No. 856407-39-1)

The compound (1R)-2,2',3,3'-Tetrahydro-1,1'-spirobi1H-indene-7,7'-dicarboxylic acid (CAS No. 856407-39-1) is a chiral spirocyclic dicarboxylic acid derivative with significant potential in pharmaceutical and material science applications. Its unique spirobiindene structure and dicarboxylic acid functional groups make it a versatile building block for drug discovery, asymmetric synthesis, and advanced polymer design. Researchers are increasingly interested in this compound due to its stereochemical rigidity and ability to impart specific conformational properties to larger molecular systems.

In the context of modern drug development, (1R)-2,2',3,3'-Tetrahydro-1,1'-spirobi1H-indene-7,7'-dicarboxylic acid has gained attention for its potential as a chiral scaffold in protease inhibitors and receptor modulators. The pharmaceutical industry's growing focus on enantioselective synthesis and targeted drug delivery systems has created substantial demand for such structurally defined intermediates. Recent publications have explored its use in creating novel biologically active compounds with improved metabolic stability and binding affinity.

From a materials science perspective, the spirocyclic architecture of CAS No. 856407-39-1 offers exceptional thermal stability and optical properties, making it valuable for developing high-performance polymers and organic electronic materials. Its rigid backbone can enhance the mechanical strength of polyamides and polyesters while maintaining transparency - a combination highly sought after in specialty plastics for medical devices and optoelectronic applications. The compound's dicarboxylic acid functionality allows for straightforward incorporation into various polymer matrices through condensation reactions.

The synthesis of (1R)-2,2',3,3'-Tetrahydro-1,1'-spirobi1H-indene-7,7'-dicarboxylic acid typically involves asymmetric catalytic methods to control the stereochemistry at the spiro center. Modern organocatalysis techniques and transition metal-catalyzed approaches have significantly improved the yield and enantiomeric excess of this compound. Process chemists are particularly interested in developing green chemistry routes for its production, aligning with the pharmaceutical industry's sustainability goals and the growing regulatory emphasis on environmentally friendly synthesis.

Analytical characterization of CAS No. 856407-39-1 presents unique challenges due to its chiral nature and structural complexity. Advanced techniques such as chiral HPLC, X-ray crystallography, and vibrational circular dichroism (VCD) are often employed to confirm its absolute configuration and purity. The compound's spectroscopic properties have been thoroughly documented, with distinctive NMR signals arising from its constrained spiro system and acid protons that appear as characteristic broad singlets in the downfield region.

Current research trends involving (1R)-2,2',3,3'-Tetrahydro-1,1'-spirobi1H-indene-7,7'-dicarboxylic acid focus on its potential in crystal engineering and supramolecular chemistry. The compound's ability to form predictable hydrogen bonding patterns makes it valuable for designing molecular recognition systems and functional materials with tailored properties. Several recent studies have demonstrated its utility in creating porous organic frameworks with applications in gas storage and separation technologies.

From a commercial availability standpoint, 856407-39-1 remains a specialty chemical with limited suppliers, reflecting both its synthetic challenges and niche applications. However, increasing interest from both academic and industrial researchers has prompted several fine chemical manufacturers to include this compound in their catalogs of chiral building blocks. The pricing and availability often depend on the required enantiomeric purity, with >99% ee material commanding premium prices in the research chemical market.

The safety profile of (1R)-2,2',3,3'-Tetrahydro-1,1'-spirobi1H-indene-7,7'-dicarboxylic acid has been partially characterized, with standard precautions recommended for handling carboxylic acids. While not classified as highly hazardous, appropriate laboratory safety practices should be followed, including the use of personal protective equipment when working with the compound in powder form. Material safety data sheets typically recommend storage in cool, dry conditions away from strong bases due to its acidic nature.

Future directions for research involving CAS No. 856407-39-1 may explore its potential in bioconjugation chemistry and prodrug design, leveraging its carboxylic acid groups for ester or amide formation with bioactive molecules. The compound's structural novelty continues to attract attention from medicinal chemists working on central nervous system targets and anti-inflammatory agents, where its rigid scaffold could help optimize drug-like properties. Additionally, its application in chiral stationary phases for chromatographic separations represents another promising area of investigation.